Cas no 1805660-71-2 (Ethyl 5-cyano-2,4-dichlorophenylacetate)

• Product Name: Ethyl 5-cyano-2,4-dichlorophenylacetate
• CAS No: 1805660-71-2
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4943210
• Update Time: 2025-06-07

Ethyl 5-cyano-2,4-dichlorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2,4-dichlorophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-11(15)4-7-3-8(6-14)10(13)5-9(7)12/h3,5H,2,4H2,1H3
• InChI Key： PSBKLALEYOPGQT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=C1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-2,4-dichlorophenylacetate

Ethyl 5-cyano-2,4-dichlorophenylacetate (CAS No. 1805660-71-2): A Comprehensive Overview

Ethyl 5-cyano-2,4-dichlorophenylacetate (CAS No. 1805660-71-2) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in various fields, including medicinal chemistry and agrochemicals. The presence of both cyano and dichlorophenyl groups in its molecular structure imparts distinct reactivity and utility, making it a subject of extensive study and exploration.

The molecular formula of Ethyl 5-cyano-2,4-dichlorophenylacetate is C₁₀H₇Cl₂N₂O₂, reflecting its complex composition. The compound's structure consists of a phenyl ring substituted with a cyano group at the 5-position and two chlorine atoms at the 2- and 4-positions, linked to an acetate ester group. This specific arrangement contributes to its chemical behavior, influencing its interactions with other molecules and its suitability for various synthetic pathways.

In recent years, there has been a growing interest in the applications of Ethyl 5-cyano-2,4-dichlorophenylacetate in pharmaceutical research. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules. For instance, the cyano group can be further functionalized to introduce additional pharmacophores, enhancing the compound's potential as a precursor for drug development. Researchers have explored its use in creating novel analogs with improved biological activity and reduced toxicity.

One of the most promising areas of research involving Ethyl 5-cyano-2,4-dichlorophenylacetate is in the development of agrochemicals. The dichlorophenyl moiety is known to exhibit herbicidal properties, making this compound a candidate for use in crop protection formulations. Studies have shown that derivatives of this compound can effectively inhibit weed growth while maintaining low toxicity to crops. This aligns with the broader industry trend towards developing environmentally sustainable agrochemicals that minimize ecological impact.

The synthesis of Ethyl 5-cyano-2,4-dichlorophenylacetate is another area where significant advancements have been made. Researchers have developed efficient synthetic routes that optimize yield and purity while minimizing byproduct formation. These methods often involve multi-step reactions that require careful control of reaction conditions to ensure high selectivity and efficiency. The development of such synthetic pathways is crucial for scaling up production and making the compound more accessible for industrial applications.

The pharmacological properties of Ethyl 5-cyano-2,4-dichlorophenylacetate have also been extensively studied. Initial investigations suggest that this compound may possess anti-inflammatory and analgesic effects, making it a potential candidate for treating chronic pain conditions. Additionally, its ability to interact with various biological targets has prompted researchers to explore its potential as an antimicrobial agent. These findings highlight the compound's broad therapeutic spectrum and underscore its significance in drug discovery efforts.

In conclusion, Ethyl 5-cyano-2,4-dichlorophenylacetate (CAS No. 1805660-71-2) is a multifaceted compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use as an intermediate in synthesizing complex molecules, while its biological activity makes it a promising candidate for drug development. The ongoing research into this compound underscores its importance in advancing chemical and pharmaceutical sciences.